Cas no 2137988-68-0 (1-(1-tert-butyl-1H-1,2,3-triazol-5-yl)-2-methoxyethan-1-one)

• Product Name: 1-(1-tert-butyl-1H-1,2,3-triazol-5-yl)-2-methoxyethan-1-one
• CAS No: 2137988-68-0
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• CID: 6223213
• PubChem ID: 165874868
• Update Time: 2025-10-29

1-(1-tert-butyl-1H-1,2,3-triazol-5-yl)-2-methoxyethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2137988-68-0
• 1-(1-tert-butyl-1H-1,2,3-triazol-5-yl)-2-methoxyethan-1-one
• EN300-744673

• Inchi： 1S/C9H15N3O2/c1-9(2,3)12-7(5-10-11-12)8(13)6-14-4/h5H,6H2,1-4H3
• InChI Key： GSPQYYAAMQXLEM-UHFFFAOYSA-N
• SMILES： O(C)CC(C1=CN=NN1C(C)(C)C)=O

Computed Properties

• Exact Mass: 197.116426730g/mol
• Monoisotopic Mass: 197.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 57Ų

Additional information on 1-(1-tert-butyl-1H-1,2,3-triazol-5-yl)-2-methoxyethan-1-one

Introduction to 1-(1-tert-butyl-1H-1,2,3-triazol-5-yl)-2-methoxyethan-1-one (CAS No. 2137988-68-0)

1-(1-tert-butyl-1H-1,2,3-triazol-5-yl)-2-methoxyethan-1-one, identified by its Chemical Abstracts Service (CAS) number 2137988-68-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a tert-butyl-substituted triazole ring and a methoxyethyl ketone moiety, has garnered attention due to its structural complexity and potential biological activities. The combination of these functional groups suggests a multifaceted role in drug design and development, particularly in the quest for novel therapeutic agents.

The triazole ring is a well-known pharmacophore in medicinal chemistry, often incorporated into molecules to enhance binding affinity and metabolic stability. The presence of a tert-butyl group further modulates the electronic and steric properties of the molecule, potentially influencing its interactions with biological targets. The methoxyethan-1-one backbone provides a flexible linker that can be exploited to optimize pharmacokinetic profiles. Together, these structural elements make 1-(1-tert-butyl-1H-1,2,3-triazol-5-yl)-2-methoxyethan-1-one a promising candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies indicate that the triazole ring can engage in hydrogen bonding interactions with polar residues in protein targets, while the ketone group may participate in hydrophobic or π-stacking interactions. The methoxyethyl side chain offers additional conformational flexibility, allowing the molecule to adapt to diverse binding pockets. These insights are crucial for designing derivatives with improved efficacy and selectivity.

In the context of drug discovery, 1-(1-tert-butyl-1H-1,2,3-triazol-5-yl)-2-methoxyethan-1-one has been explored as a potential scaffold for developing inhibitors of key enzymes involved in various diseases. For instance, preliminary studies suggest that derivatives of this compound may exhibit inhibitory activity against enzymes such as kinases and phosphodiesterases. These enzymes are implicated in pathways related to cancer, inflammation, and neurodegenerative disorders. The ability to modulate their activity could lead to novel therapeutic strategies.

The synthesis of 1-(1-tert-butyl-1H-1,2,3-triazol-5-yl)-2-methoxyethan-1-one presents an interesting challenge due to the need for precise functionalization of the triazole ring. Modern synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and organometallic chemistry, have facilitated the construction of complex molecular architectures. These techniques allow for the introduction of diverse substituents while maintaining high regioselectivity and yield. The development of efficient synthetic routes is essential for large-scale production and structural optimization.

Biological evaluation of CAS No. 2137988-68-0 has revealed intriguing properties that warrant further exploration. In vitro assays have shown that certain derivatives exhibit dose-dependent effects on target proteins, suggesting therapeutic potential. Additionally, studies on their metabolic stability indicate that modifications to the methoxyethyl ketone moiety can significantly influence drug-like properties such as bioavailability and half-life. These findings underscore the importance of structure-function relationships in medicinal chemistry.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising candidates like 1-(1-tert-butyl-1H-1,2,3-triazol-5-yl)-2-methoxyethan-1-one. Predictive models can analyze vast datasets to identify structural features correlated with biological activity, guiding experimental efforts more efficiently. This interdisciplinary approach combines traditional wet-lab techniques with cutting-edge computational tools to accelerate innovation in pharmaceutical research.

The future prospects for this compound are promising, with ongoing studies aimed at elucidating its mechanism of action and exploring new applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to yield novel derivatives with enhanced therapeutic profiles. As our understanding of biological pathways continues to expand, compounds like CAS No. 2137988-68-0 will play an increasingly important role in addressing unmet medical needs.

In conclusion, 1-(1-tert-butyl-HCHCHtriazol5yI)-2-methoxyetanlketone (CAS No. 2137988 68 0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features combined with promising preclinical data make it a valuable asset in the search for new medicines. Further research will undoubtedly uncover additional applications for this compound, solidifying its place as a key player in modern drug discovery efforts.